Cas no 2234-14-2 (2',4',6'-Triisopropylacetophenone)

• Product Name: 2',4',6'-Triisopropylacetophenone
• CAS No: 2234-14-2
• MF: C₁₇H₂₆O
• MW: 246.387745380402
• CID: 84199
• PubChem ID: 75224
• Update Time: 2025-04-18

2',4',6'-Triisopropylacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',4',6'-Triisopropylacetophenone
• 2,4,6-Triisopropylacetophenone
• 1-[2,4,6-tri(propan-2-yl)phenyl]ethanone
• 2,4,6-tri-i-propylacetophenone
• 2′,4′,6′-Triisopropylacetophenone
• 1-(2,4,6-Triisopropylphenyl)ethanone
• NSC152212
• 2,4,6-triisopropylphenyl ethan-1-one
• 2234-14-2
• AMY25614
• AE-562/43461512
• AKOS024306965
• 1-(2,4,6-Triisopropyl-phenyl)-ethanone
• Ethanone, 1-[2,4,6-tris(1-methylethyl)phenyl]-
• 1-[2,4,6-tris(1-methylethyl)phenyl]ethan-1-one
• NSC 152212
• NS00027134
• 2,4,6-Tri-isopropylacetophenone
• SCHEMBL2383444
• Acetophenone, 2',4',6'-triisopropyl-
• J-014646
• 1-[2, 4, 6-tri(propan-2-yl)phenyl]ethanone
• 1-(2,4,6-Tris(1-methylethyl)phenyl)ethan-1-one
• 35EW48M4XH
• (2,4,6-triisopropylphenyl)ethanone
• ?2',4',6'-TRIISOPROPYLACETOPHENONE
• Acetophenone,4',6'-triisopropyl-
• 1-(2,4,6-Triisopropylphenyl)ethanone #
• FT-0609880
• Acetophenone: 2',4',6'-triisopropyl
• 1-[2,4,6-Tris(1-methylethyl)phenyl]ethanone
• DTXSID40176874
• A816124
• 1-acetyl-2,4,6-tris(methylethyl)benzene
• 2',6'-Triisopropylacetophenone
• MFCD00015032
• Ethanone,4,6-tris(1-methylethyl)phenyl]-
• NSC-152212
• EINECS 218-779-2
• DB-045871

• MDL： MFCD00015032
• Inchi： 1S/C17H26O/c1-10(2)14-8-15(11(3)4)17(13(7)18)16(9-14)12(5)6/h8-12H,1-7H3
• InChI Key： SGRDDUKVLKWIBZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(=CC(=CC=1C(C)C)C(C)C)C(C)C
• BRN： 2051003

Computed Properties

• Exact Mass: 246.19800
• Monoisotopic Mass: 246.198365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Crystalline powder
• Density: 0.9384 (rough estimate)
• Melting Point: 84-88 °C
• Boiling Point: 349.39°C (rough estimate)
• Flash Point: 135.8°C
• Refractive Index: 1.4830 (estimate)
• PSA: 17.07000
• LogP: 5.25940
• Solubility: Not determined

2',4',6'-Triisopropylacetophenone Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25